Cas no 154717-05-2 (1-Hydroxypyrene b-D-Glucuronide)

1-Hydroxypyrene b-D-Glucuronide structure
154717-05-2 structure
1-Hydroxypyrene b-D-Glucuronide
154717-05-2
C22H18O7
394.37412
106685
59751652

1-Hydroxypyrene b-D-Glucuronide Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,1-pyrenyl
    • 1-HYDROXYPYRENE-BETA-D-GLUCURONIDE
    • 1-Hydroxypyrene β-D-Glucuronide
    • 1-HYDROXYPYRENE-B-D-GLUCURONIDE
    • 1-HYDROXYPYRENE-β-D-GLUCURONIDE
    • 1-Pyrenyl
    • (1-Pyrenyl)-β-D-glucuronide
    • 1-Hydroxypyrene -D-Glucuronide
    • 1-Pyrenyl -D-Glucopyranosiduronic Acid
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-pyren-1-yloxyoxane-2-carboxylic acid
    • 1-Hydroxypyrene Glucuronide
    • W-201395
    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(pyren-1-yloxy)tetrahydro-2H-pyran-2-carboxylic acid
    • 1-Hydroxypyrene beta-D-Glucuronide
    • 1-Hydroxypyrene b-D-Glucuronide (1.0 mg/mL in Methanol)
    • 154717-05-2
    • SCHEMBL13865423
    • DTXSID40912310
    • CHEBI:169739
    • 1-Hydroxypyrene ?-D-Glucuronide
    • W-201394
    • 1-Hydroxypyrene b-D-glucuronide
    • 1-Hydroxypyrene I(2)-D-Glucuronide
    • 1-Hydroxy-pyrene-glucuronide
    • +Expand
    • BUCREAQPYGLZLI-OCNWEEMUSA-N
    • InChI=1S/C22H18O7/c23-17-18(24)20(21(26)27)29-22(19(17)25)28-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17-20,22-25H,(H,26,27)/t17?,18-,19-,20?,22+/m0/s1
    • OC(C1O[C@@H](OC2C=CC3=C4C5=C(C=C3)C=CC=C5C=CC=24)[C@@H](O)C(O)[C@@H]1O)=O

Computed Properties

  • 394.105253g/mol
  • 0
  • 3.1
  • 4
  • 7
  • 3
  • 394.105253g/mol
  • 394.105253g/mol
  • 116Ų
  • 29
  • 626
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 1.85500
  • 116.45000
  • 1.846
  • 188°C (dec.)
  • May be Light Sensitive

1-Hydroxypyrene b-D-Glucuronide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE80684-1mg
1-HYDROXYPYRENE-BETA-D-GLUCURONIDE
154717-05-2
1mg
$240.00 2024-04-20
TRC
H952750-1mg
1-Hydroxypyrene b-D-Glucuronide
154717-05-2
1mg
$ 125.00 2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_974343-1mg
(1-Pyrenyl)-β-D-glucuronide, 98%
154717-05-2 98%
1mg
¥1826.00 2024-08-09
SHENG KE LU SI SHENG WU JI SHU
sc-208645-5 mg
1-Hydroxypyrene β-D-Glucuronide,
154717-05-2
5mg
¥2,858.00 2023-07-10

1-Hydroxypyrene b-D-Glucuronide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:154717-05-2)1-Hydroxypyrene b-D-Glucuronide
A901895
99%/99%
1mg/5mg
229.0/531.0